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Compound of Interest

Compound Name: Hexyl butyrate

CAS No.: 2639-63-6

Cat. No.: B1222595

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hexyl butyrate, a fatty acid ester, is recognized for its characteristic fruity aroma, reminiscent

of apple and pineapple.[1][2] This valuable compound sees widespread application in the food,

fragrance, and pharmaceutical industries as a flavoring agent and fragrance component.[3][4]

This document provides detailed protocols for the synthesis of hexyl butyrate via two primary

methods: the classic Fischer-Speier esterification using a strong acid catalyst and a more

contemporary enzymatic approach employing lipases. Both methodologies are presented with

comprehensive experimental procedures, quantitative data summaries, and visual workflow

diagrams to facilitate reproducible and efficient synthesis in a laboratory setting.

Physicochemical Properties of Hexyl Butyrate
A summary of the key physicochemical properties of hexyl butyrate is presented in Table 1 for

easy reference and characterization of the final product.
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Property Value Reference(s)

Molecular Formula C₁₀H₂₀O₂ [1][2]

Molecular Weight 172.26 g/mol [2][5]

Appearance Clear, colorless liquid [2][6]

Odor
Fruity, sweet, suggestive of

pineapple
[2]

Boiling Point
204.0 °C to 206.0 °C at 760

mmHg
[5][6]

Melting Point -78 °C [5]

Density 0.861 - 0.871 g/mL at 20 °C [2]

Refractive Index (n_D²⁰) 1.4140 - 1.4190 [2]

Solubility
Insoluble in water; soluble in

ethanol and ether.
[2][6]

Flash Point 84 °C [2]

Protocol 1: Fischer-Speier Esterification of Hexanol
and Butyric Acid
The Fischer-Speier esterification is a robust and widely used method for producing esters by

refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst. This

protocol has been adapted from standard laboratory procedures for ester synthesis.[7][8][9]

Materials and Equipment
n-Hexanol

Butyric acid

Concentrated sulfuric acid (H₂SO₄)

Sodium bicarbonate (NaHCO₃), 5% aqueous solution
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Anhydrous sodium sulfate (Na₂SO₄)

Diethyl ether (or other suitable extraction solvent)

Brine (saturated NaCl solution)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Distillation apparatus

Magnetic stirrer and stir bar

pH paper

Experimental Procedure
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine n-

hexanol and butyric acid. A molar excess of one of the reactants can be used to drive the

reaction towards the product; typically, the less expensive reactant is used in excess.[8]

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5

drops) to the mixture.[7]

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. Allow the reaction to reflux for 60-70 minutes.[3] The progress of the reaction

can be monitored by thin-layer chromatography (TLC).[8]

Work-up - Neutralization: After cooling the reaction mixture to room temperature, carefully

add a 5% aqueous solution of sodium bicarbonate to neutralize the unreacted butyric acid
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and the sulfuric acid catalyst. Continue adding the bicarbonate solution until the evolution of

CO₂ gas ceases.[3]

Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether to extract the hexyl
butyrate. Shake the funnel vigorously, venting frequently. Allow the layers to separate and

remove the lower aqueous layer.

Washing: Wash the organic layer sequentially with 5% sodium bicarbonate solution, water,

and finally with brine.[7]

Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium

sulfate.

Purification: Decant or filter the dried organic solution into a clean, dry round-bottom flask.

Remove the solvent using a rotary evaporator. The crude hexyl butyrate can be further

purified by distillation.[3][7]

Chemical Reaction and Workflow
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Caption: Workflow for the synthesis of hexyl butyrate via Fischer esterification.

Protocol 2: Enzymatic Synthesis of Hexyl Butyrate
Enzymatic synthesis offers a milder and more selective alternative to chemical methods, often

proceeding under ambient conditions with high yields. This protocol is based on studies utilizing

immobilized lipases for the esterification of hexanol.[4]
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Materials and Equipment
n-Hexanol

Butyric acid

Immobilized Lipase (e.g., Candida rugosa lipase immobilized on Diaion HP-20)

Heptane (or other suitable organic solvent)

Orbital shaker with temperature control

Reaction vials (e.g., closed Duran flasks)

Gas chromatograph (GC) for analysis

Experimental Procedure
Reaction Medium Preparation: Prepare the reaction medium in a closed flask by dissolving

butyric acid and n-hexanol in heptane. A common starting concentration is 500 mM of each

reactant.[4]

Enzyme Addition: Add the immobilized lipase to the reaction medium. The amount of enzyme

will depend on its activity and should be optimized.

Incubation: Place the reaction flask in an orbital shaker set to a constant stirring speed (e.g.,

200 rpm) and a controlled temperature. Optimal temperatures can vary depending on the

enzyme used, with studies showing high conversions at temperatures between 47 °C and 60

°C.[4]

Reaction Monitoring: The progress of the esterification can be monitored by taking aliquots at

different time intervals and analyzing the conversion to hexyl butyrate by gas

chromatography (GC).

Product Isolation: After the desired conversion is achieved, the immobilized enzyme can be

easily removed by filtration. The solvent can then be evaporated to yield the crude hexyl
butyrate.
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Enzyme Reuse: The recovered immobilized lipase can often be washed and reused for

several reaction cycles.[4]

Optimized Reaction Conditions and Yields
The following table summarizes optimized conditions for the synthesis of hexyl butyrate using

Candida rugosa lipase immobilized on Diaion HP-20, as reported in the literature.[4]

Reaction Time
(min)

Temperature
(°C)

Acid:Alcohol
Molar Ratio

Biocatalyst
Concentration
(%)

Conversion
(%)

60 47.25 1:1.4 17.65 90.8

180 59.5 1:2 15.8 94.5

480 47.0 1:2 16.9 95.01

Enzymatic Synthesis Workflow
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Enzymatic Synthesis of Hexyl Butyrate
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Caption: Workflow for the enzymatic synthesis of hexyl butyrate.

Conclusion
Both the Fischer-Speier esterification and enzymatic synthesis are effective methods for

producing hexyl butyrate. The choice of method will depend on the specific requirements of

the application, including scale, desired purity, and economic considerations. The Fischer

esterification is a classic, cost-effective method suitable for large-scale production, while
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enzymatic synthesis provides a greener, more selective alternative that operates under milder

conditions and can simplify purification. The protocols and data provided herein serve as a

comprehensive guide for the successful laboratory synthesis of hexyl butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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